2-(dipropylamino)acetic Acid
Overview
Description
2-(dipropylamino)acetic Acid is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorographic Detection in Polyacrylamide Gels
A fluorographic procedure using acetic acid and 2,5-diphenyloxazole demonstrated similar efficiency in radioactivity detection compared to other methods. This procedure, optimized for acetic acid solvents, offers technical advantages such as no need for pre-fixing proteins in gels and compatibility with agarose or acrylamide gels (Skinner & Griswold, 1983).
Synthesis of Acetic Acid from Methane
Research on the oxidative condensation of methane to acetic acid at 180°C in liquid sulfuric acid involved acetic acid as a key component. This process, catalyzed by palladium, represents a significant step in synthetic chemistry, showcasing a direct and selective method to produce acetic acid from methane (Periana et al., 2003).
Catalytic Hydrocarboxylation of Methanol
A novel method for producing acetic acid from CO2, methanol, and H2 was developed, featuring a Ru–Rh bimetallic catalyst and highlighting the importance of acetic acid in renewable energy and CO2 transformation processes (Qian et al., 2016).
Colorimetric Estimation of DNA
A study on the colorimetric estimation of DNA with diphenylamine showed that a more intense color is produced using a mixture of acetic and sulphuric acids, improving the sensitivity of DNA identification methods (Burton, 1956).
Formation of J-Aggregates in Squarylium Dye Derivatives
The spontaneous aggregation of squarylium dye derivatives with dipropylamino bases in spin-coated films was observed, especially when exposed to acetic acid vapor. This research contributes to the understanding of ultrafast optical responses in materials science (Tatsuura et al., 2000).
Synthesis and Antimicrobial Activity of Specific Acids
Research into the synthesis and antimicrobial activity of certain cyclobutanol containing dipeptides demonstrated the potential of acetic acid derivatives in creating antibacterial effects through biochemical mechanisms (Baldwin et al., 1986).
Review of Acetic Acid Synthesis Processes
A comprehensive review of the synthesis of acetic acid from various feedstocks through different catalytic processes highlighted the significance of acetic acid in various industrial applications, emphasizing its role in the chemical industry (Budiman et al., 2016).
Carbonylation of Methanol Research
The carbonylation of methanol to produce acetic acid is a key industrial process, with research focusing on improving the catalytic activity of rhodium and iridium complexes, demonstrating the importance of acetic acid in industrial chemistry (Thomas & Süss-Fink, 2003).
Properties
IUPAC Name |
2-(dipropylamino)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2/c1-3-5-9(6-4-2)7-8(10)11/h3-7H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSRBEBKFXYLKHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50437029 |
Source
|
| Record name | Di-n-propylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23590-02-5 |
Source
|
| Record name | N,N-Dipropylglycine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23590-02-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Di-n-propylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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